Cas no 55488-16-9 (Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, iron(3+) salt (3:2))

• Product Name: Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, iron(3+) salt (3:2)
• CAS No: 55488-16-9
• MF: C₉H₄Cl₆FeO₄
• MW: 444.688658714294
• CID: 379039
• PubChem ID: 54601118
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, iron(3+) salt (3:2) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, iron(3+) salt (3:2)
• 1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene-5,6-dicarboxylic acid,iron
• Ferricchlorendate
• NSC 22213
• 55488-16-9
• NSC-22213
• NSC22213

• Inchi： 1S/C9H4Cl6O4.Fe/c10-3-4(11)8(13)2(6(18)19)1(5(16)17)7(3,12)9(8,14)15;/h1-2H,(H,16,17)(H,18,19);
• InChI Key： VMKATJIPKQRJLR-UHFFFAOYSA-N
• SMILES： [Fe].ClC12C(=C(C(C1(Cl)Cl)(C(C(=O)O)C2C(=O)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 443.756060g/mol
• Monoisotopic Mass: 441.759010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų